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Compound of Interest

Compound Name: 2-Methyloctyl methacrylate

Cat. No.: B15194886 Get Quote

Technical Guide: 2-Methyloctyl Methacrylate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific substance "2-Methyloctyl methacrylate" is not readily found in

chemical databases with a registered CAS number or a dedicated Safety Data Sheet (SDS).

This guide is based on the inferred chemical structure and safety data from structurally similar

and well-documented methacrylate esters. It is imperative to handle any novel or

uncharacterized substance with extreme caution and to perform a thorough risk assessment

before use.

Introduction
2-Methyloctyl methacrylate is presumed to be the methacrylate ester of 2-methyloctan-1-ol.

As a member of the methacrylate ester family, it is anticipated to share similar chemical and

toxicological properties with other common methacrylates. These compounds are versatile

monomers used in the synthesis of a wide range of polymers with applications in various fields,

including medical devices and drug delivery systems. This document provides a technical

overview of the anticipated properties, safety considerations, and handling protocols for 2-
Methyloctyl methacrylate, based on data from analogous compounds.

Chemical and Physical Properties (Comparative
Data)
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Due to the absence of specific data for 2-Methyloctyl methacrylate, the following table

presents data for structurally related and commercially available methacrylate esters to provide

an estimated profile.

Property
Methyl
Methacrylate

Ethyl Methacrylate
2-Methylbutyl
Methacrylate

CAS Number 80-62-6[1][2] 97-63-2[3][4] 60608-94-8[5]

Molecular Formula C₅H₈O₂[6] C₆H₁₀O₂ C₉H₁₆O₂[5]

Molecular Weight 100.12 g/mol [6] 114.14 g/mol [4] 156.22 g/mol [5]

Boiling Point 100 °C 119 °C Not available

Flash Point 10 °C 20 °C Not available

Density 0.936 g/cm³ 0.917 g/cm³ Not available

Vapor Pressure 38.7 mmHg at 20 °C 15.5 mmHg at 20 °C Not available

Safety and Hazard Information (Based on Analogous
Compounds)
Methacrylate esters are generally characterized by a similar hazard profile. The following table

summarizes the typical hazards associated with this class of compounds.
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Hazard Category Description
Precautionary Statements
(Examples)

Flammability

Highly flammable liquid and

vapor. Vapors may form

explosive mixtures with air and

can travel to an ignition source

and flash back.[3]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[4] P233:

Keep container tightly closed.

[6] P240: Ground and bond

container and receiving

equipment.[6] P241: Use

explosion-proof

electrical/ventilating/lighting

equipment.[4]

Skin Corrosion/ Irritation

Causes skin irritation.[4]

Prolonged or repeated contact

may cause dermatitis.

P264: Wash skin thoroughly

after handling.[6] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[6] P302+P352: IF

ON SKIN: Wash with plenty of

water and soap.[1]

Serious Eye Damage/ Irritation Causes serious eye irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Respiratory Irritation
May cause respiratory

irritation.[1][4]

P261: Avoid breathing mist,

vapours and spray.[6] P271:

Use only outdoors or in a well-

ventilated area.[6] P304+P340:

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6]
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Skin Sensitization
May cause an allergic skin

reaction.[1][4]

P272: Contaminated work

clothing should not be allowed

out of the workplace.[6]

P333+P313: If skin irritation or

rash occurs: Get medical

advice/attention.[1]

Experimental Protocols
Given the anticipated hazards of 2-Methyloctyl methacrylate, the following general

experimental protocols for handling flammable and irritant liquids should be strictly followed.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin Protection: A lab coat and closed-toe shoes are required.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are not sufficient, a respirator with an appropriate organic vapor

cartridge may be necessary.

Handling and Storage
Grounding: All containers and transfer equipment must be properly grounded to prevent

static discharge, which can be an ignition source.[3]

Inert Atmosphere: For reactions sensitive to air or for prolonged storage, consider handling

under an inert atmosphere (e.g., nitrogen or argon).

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents, peroxides, strong acids,

and strong bases.
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Spill and Waste Disposal
Spill: In case of a small spill, absorb with an inert material (e.g., sand, vermiculite) and place

in a sealed container for disposal. For larger spills, evacuate the area and follow emergency

procedures.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Visualizations
General Workflow for Handling Hazardous Chemicals
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Caption: A generalized workflow for the safe handling of hazardous chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15194886?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Health Hazards of Methacrylate Esters

Potential Health Hazards
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Caption: Primary health hazards associated with exposure to methacrylate esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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